Cas no 1806544-00-2 (Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806544-00-2
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4950693
• Update Time: 2025-07-17

Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17BrO4/c1-3-19-14(17)11-4-5-12(9-15)10(8-11)6-7-13(16)18-2/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： JVWYNDVZCSYEMI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate

Recent Advances in the Application of Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS: 1806544-00-2) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS: 1806544-00-2) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and ester functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and protease modulators, owing to its reactive bromomethyl group that facilitates further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key intermediate to introduce a reactive handle for subsequent cross-coupling reactions, enabling the rapid generation of a diverse library of BTK-targeting molecules. The study reported improved inhibitory activity and selectivity profiles compared to earlier generations of BTK inhibitors, underscoring the compound's potential in oncology therapeutics.

In addition to its applications in kinase inhibitor development, Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate has been employed in the design of protease-activated receptor (PAR) antagonists. A recent ACS Chemical Biology publication demonstrated its use in the synthesis of covalent PAR1 inhibitors, where the bromomethyl group was leveraged to form irreversible bonds with cysteine residues in the target protein. This approach resulted in potent and long-lasting inhibition of PAR1 signaling, offering new avenues for antithrombotic therapy.

Beyond its role in small-molecule drug discovery, this compound has also found applications in chemical biology tools development. Researchers have incorporated Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate into activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. The reactive bromomethyl group allows for selective labeling of target enzymes, enabling their detection and characterization in live cells. A 2024 study in Nature Chemical Biology showcased its use in developing ABPs for cysteine proteases, providing insights into protease dynamics in cancer progression.

The synthetic accessibility and versatility of Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate continue to drive its adoption in pharmaceutical research. Recent advances in flow chemistry have further enhanced its production efficiency, with several groups reporting continuous-flow syntheses that improve yield and purity while reducing environmental impact. These developments position this compound as a valuable asset in the medicinal chemist's toolkit, particularly for structure-activity relationship (SAR) studies and lead optimization campaigns.

Looking ahead, researchers anticipate expanded applications of Ethyl 4-(bromomethyl)-3-(3-methoxy-3-oxopropyl)benzoate in targeted protein degradation strategies and covalent drug discovery. Its unique combination of reactivity and stability makes it particularly suitable for developing proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. As the field of covalent inhibitors continues to grow, this compound is expected to play an increasingly important role in addressing challenging drug targets.